
An In-depth Technical Guide to Acid Violet 49:
Structure and Spectroscopic Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and

absorption spectrum of Acid Violet 49 (CI 42640), a synthetic triarylmethane dye. The

information presented herein is intended to support research and development activities where

this dye is utilized.

Chemical Structure and Identification
Acid Violet 49 is a complex organic molecule belonging to the triarylmethane class of dyes.[1]

Its chemical identity is well-established through various analytical methods. The structure is

characterized by a central carbon atom bonded to three aromatic rings, with functional groups

that impart its characteristic violet color and solubility.

Below is a two-dimensional representation of the chemical structure of Acid Violet 49.
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Prepare Stock Solution

Prepare Working Dilutions

Measure Sample Absorbance

Set up Spectrophotometer

Measure Blank (Solvent)

Determine λmax

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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